Cas no 71736-20-4 (Tridecanoic acid, 13-iodo-)
Tridecanoic acid, 13-iodo- structure
Product Name:Tridecanoic acid, 13-iodo-
CAS No:71736-20-4
MF:C13H25IO2
MW:340.240876913071
CID:545138
PubChem ID:13245683
Update Time:2025-04-19
Tridecanoic acid, 13-iodo- Chemical and Physical Properties
Names and Identifiers
-
- Tridecanoic acid, 13-iodo-
- 13-iodotridecanoic acid
- starbld0036734
- SCHEMBL4517209
- DTXSID30531630
- 71736-20-4
-
- Inchi: 1S/C13H25IO2/c14-12-10-8-6-4-2-1-3-5-7-9-11-13(15)16/h1-12H2,(H,15,16)
- InChI Key: ORYSZIOQZCKRGV-UHFFFAOYSA-N
- SMILES: ICCCCCCCCCCCCC(=O)O
Computed Properties
- Exact Mass: 340.08955
- Monoisotopic Mass: 340.08993g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 12
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Tridecanoic acid, 13-iodo- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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